5-Amino-2-phenyl-thiazole-4-carboxylic acid methylamide

• Molecular Formula: C11H11N3OS
• Molecular Weight: 233.29 g/mol
• IUPAC Name: 5-amino-N-methyl-2-phenyl-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C11H11N3OS/c1-13-10(15)8-9(12)16-11(14-8)7-5-3-2-4-6-7/h2-6H,12H2,1H3,(H,13,15)
• InChI Key: YJQTXNXYUBLFGF-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=C(SC(=N1)C2=CC=CC=C2)N

Description

5-Amino-2-phenyl-thiazole-4-carboxylic acid methylamide is a useful research compound. Its molecular formula is C11H11N3OS and its molecular weight is 233.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 5-tert-butoxycarbonylamino-2-phenyl-thiazole-4-carboxylic acid methylamide (98 mg, 0.3 mmol) in dioxane (1.7 ml) was treated with HCl (1.7 ml, 4M dioxane solution) at ambient temperature and stirred for 3 days. The solvent was evaporated, and the residue was dissolved in ethyl acetate and extracted with sodium bicarbonate and brine. The organic layer was dried and the solvent was evaporated to yield the product as yellow solid (62 g, 90%) which was used without any further purification.